N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide

• IUPAC Name: N-(6,7-dihydro-4H-pyrano[4,3-d][1,3]thiazol-2-yl)-2-(4-fluorophenyl)sulfanylacetamide
• InChI: InChI=1S/C14H13FN2O2S2/c15-9-1-3-10(4-2-9)20-8-13(18)17-14-16-11-5-6-19-7-12(11)21-14/h1-4H,5-8H2,(H,16,17,18)
• InChI Key: UFCFGPARDJPMDI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=C1N=C(S2)NC(=O)CSC3=CC=C(C=C3)F
• Molecular Formula: C14H13FN2O2S2
• Molecular Weight: 324.4 g/mol

Description

N-(6,7-dihydro-4H-pyrano[4,3-d]thiazol-2-yl)-2-((4-fluorophenyl)thio)acetamide, also known as DT-010, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Scientific Research Applications

Synthesis and Characterization

• Novel derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2,2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide were synthesized and confirmed through spectroscopic methods like 1H NMR, IR, and Mass spectra. These compounds showed significant anti-inflammatory activity, highlighting the potential of thiazole derivatives in medicinal chemistry K. Sunder & Jayapal Maleraju, 2013.

Anticancer Activity

• Fluoro substituted benzo[b]pyran derivatives, upon treatment with various reagents, yielded compounds that showed anticancer activity against human cancer cell lines, indicating the therapeutic potential of fluorine-containing compounds in cancer treatment A. G. Hammam et al., 2005.

Anti-Microbial Activities

• A novel series of thiazole derivatives were synthesized and showed significant antibacterial and antifungal activities. This research underscores the importance of thiazole compounds in developing new antimicrobial agents G. Saravanan et al., 2010.

Antioxidant Activity

• Coordination complexes constructed from pyrazole-acetamide derivatives were synthesized and demonstrated significant antioxidant activity. These findings suggest the role of metal complexes in enhancing the biological activities of organic compounds K. Chkirate et al., 2019.

Analgesic Agents

• Novel thiazole derivatives were synthesized for their potential analgesic properties, showing that certain compounds exhibit high analgesic activity, which could be explored for pain management G. Saravanan et al., 2011.

Mechanism of Action

Target of Action

Compounds with similar structures, such as thiazole derivatives, have been found to have diverse biological activities . They have been used as antimicrobial, antifungal, antiviral, and antineoplastic agents .

Mode of Action

The exact mode of action of this compound is currently unknown. It is known that thiazole derivatives can interact with various biological targets to exert their effects . For example, some thiazole derivatives have been found to inhibit bacterial cell division by interacting with the FtsZ protein .

Biochemical Pathways

Thiazole derivatives have been found to affect a variety of biochemical pathways, depending on their specific targets .

Result of Action

Thiazole derivatives have been found to have a variety of effects, including antimicrobial, antifungal, antiviral, and antineoplastic activities .